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Compound of Interest

Compound Name: Vicriviroc

Cat. No.: B7856022 Get Quote

For Immediate Implementation: This document provides essential safety and logistical

information for laboratory professionals handling Vicriviroc. Adherence to these procedures is

critical to mitigate risks and ensure a safe research environment. Vicriviroc, a CCR5

antagonist, is classified as a potent pharmaceutical compound. While not cytotoxic, it is harmful

if swallowed, causes serious eye irritation, and may cause damage to organs through

prolonged or repeated exposure.

Personal Protective Equipment (PPE)
A risk assessment should always precede the handling of Vicriviroc to ensure the appropriate

level of protection is employed. The following table summarizes the required PPE for various

laboratory activities involving this compound.
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Experimental Protocols: Safe Handling Procedures
Receiving and Unpacking:

Visually inspect the package for any signs of damage or leakage upon receipt.

Don a lab coat and single-use nitrile gloves before opening the package in a designated

receiving area.

Carefully unpack the container, verifying the label and integrity of the primary container.

Wipe the exterior of the primary container with a damp cloth before transferring it to the

designated storage location.

Dispose of packing materials as regular waste unless contamination is suspected.
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Weighing of Powdered Vicriviroc:

Perform all weighing activities within a certified chemical fume hood or a ventilated balance

enclosure to minimize inhalation exposure.[1]

Wear a disposable gown over a lab coat, safety goggles, and double nitrile gloves. An N95 or

higher-rated respirator is mandatory for handling powdered compounds outside of a

containment system.

Use dedicated spatulas and weighing papers.

Clean the balance and surrounding surfaces with a damp cloth immediately after use to

remove any residual powder.

Collect all disposable materials (gloves, gown, weighing papers) in a designated waste bag.

Solution Preparation:

Conduct all solution preparation activities within a certified chemical fume hood.

Wear a disposable gown over a lab coat, safety goggles, and double nitrile gloves.

Add solvent to the powdered Vicriviroc slowly to avoid aerosolization.

Cap the container securely and mix gently until the compound is fully dissolved.

Label the solution container clearly with the compound name, concentration, solvent, date,

and appropriate hazard symbols.

Operational and Disposal Plans
Storage: Store Vicriviroc in a cool, dry, and well-ventilated area, away from incompatible

materials. Keep the container tightly sealed.

Spill Response Plan:
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Spill Scenario Immediate Actions Cleanup Procedure

Small Powder Spill (<1g)

1. Alert others in the area. 2.

Evacuate the immediate

vicinity. 3. Do not attempt to

dry sweep.

1. Don appropriate PPE

(respirator, gown, double

gloves, goggles). 2. Gently

cover the spill with damp paper

towels to avoid raising dust. 3.

Carefully wipe up the material,

working from the outside in. 4.

Place all contaminated

materials in a sealed plastic

bag. 5. Clean the spill area

with soap and water.

Large Powder Spill (>1g)

1. Evacuate the laboratory

immediately and secure the

area. 2. Alert the laboratory

supervisor and institutional

safety office. 3. Do not re-enter

the area until authorized.

1. Cleanup should only be

performed by trained

emergency response

personnel.

Liquid Spill

1. Alert others in the area. 2.

Contain the spill with

absorbent pads.

1. Don appropriate PPE

(gown, double gloves,

goggles). 2. Absorb the spill

with inert material (e.g.,

vermiculite, sand). 3. Place the

absorbed material into a

sealed container. 4. Clean the

spill area with soap and water.

Waste Disposal Plan: All waste contaminated with Vicriviroc must be disposed of as non-

cytotoxic pharmaceutical waste.
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Waste Type Collection Container Disposal Method

Solid Waste (gloves, gowns,

wipes, etc.)

Labeled, sealed plastic bags

within a designated

pharmaceutical waste

container (typically a blue bin).

[2][3]

Incineration through a licensed

hazardous waste vendor.[4]

Liquid Waste (unused

solutions)

Clearly labeled, sealed, and

chemically resistant container.

Collection by a licensed

hazardous waste vendor for

incineration. Do not pour down

the drain.

Sharps (needles, scalpels)

Puncture-resistant sharps

container labeled for

pharmaceutical waste.

Collection by a licensed

hazardous waste vendor.
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Vicriviroc Handling: PPE Selection Workflow

Risk Assessment

PPE Selection

Start: Handling Vicriviroc

Identify Handling Activity

Is it a powder?

Storage/Transport

Storage/Transport

Weighing/Aliquoting Powder

Yes

Preparing Solutions

No (Liquid/Solution)

Required PPE:
- Double Nitrile Gloves

- Safety Goggles
- Disposable Gown

- N95 Respirator
- Fume Hood/VBE

Required PPE:
- Double Nitrile Gloves

- Safety Goggles
- Disposable Gown

- Fume Hood

Required PPE:
- Double Nitrile Gloves

- Safety Glasses
- Lab Coat

Click to download full resolution via product page

Caption: Workflow for selecting appropriate PPE when handling Vicriviroc.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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